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Compound of Interest

Compound Name: (S,S)-BenzP

CAS No.: 1355162-85-4

Cat. No.: B6591287

Get Quote

Executive Summary
In the field of asymmetric hydrogenation, BenzP* (1,2-bis(tert-butylmethylphosphino)benzene)

represents a pinnacle of P-stereogenic ligand design. Developed by Tsuneo Imamoto, this

ligand distinguishes itself from C-chiral phospholanes (like DuPhos) by utilizing the phosphorus

atom itself as the stereogenic center, supported by a rigid benzene backbone.

This guide compares the enantiomeric pair (S,S)-BenzP and (R,R)-BenzP. While physically

identical in achiral environments, their selection is critical and non-interchangeable in two

scenarios:

Target Stereochemistry: Dictating the absolute configuration of the product.

Double Asymmetric Induction: Creating "matched" or "mismatched" pairs when

hydrogenating substrates that already possess a chiral center.

The BenzP* Scaffold: Structural Mechanistics
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To understand the selection process, one must understand the "Quadrant Model" imposed by

the BenzP* scaffold. Unlike atropisomeric ligands (e.g., BINAP) which rely on axial twist,

BenzP* relies on the direct steric bulk of tert-butyl groups attached to the phosphorus.

The Quadrant Model
In the Rh-BenzP* complex, the rigid benzene backbone locks the phosphorus atoms. The bulky

tert-butyl groups orient themselves to minimize steric clash, effectively blocking two diagonal

quadrants of the coordination sphere.

(S,S)-BenzP*: Blocks quadrants II and IV.

(R,R)-BenzP*: Blocks quadrants I and III.
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Figure 1: The Quadrant Model illustrating how the enantiomeric ligands impose opposite steric

environments, dictating the face of olefin coordination.
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Comparative Analysis: Selection Criteria
A. (S,S) vs. (R,R): The Mirror Image Decision
Chemically, these two ligands are identical (melting point, NMR spectra, solubility). The choice

is purely dictated by the desired biological activity of the target molecule.

Feature (S,S)-BenzP (R,R)-BenzP

Chiral Centers Phosphorus (S-configuration) Phosphorus (R-configuration)

Typical Product
(S)-Amino Acids (from

enamides)

(R)-Amino Acids (from

enamides)

Primary Use Natural Amino Acid Synthesis
Unnatural/D-Amino Acid

Synthesis

Price/Availability Generally Equal Generally Equal

Critical Caveat (Matched/Mismatched Pairs): If your substrate already has a chiral center (e.g.,

a peptide fragment or a chiral ketone), the transition states for (S,S) and (R,R) are

diastereomeric, not enantiomeric.

Matched Case: The ligand's induction reinforces the substrate's inherent bias. -> High ee,

High Rate.

Mismatched Case: The ligand opposes the substrate's bias. -> Lower ee, Slower Rate.

Action: You must screen both enantiomers for chiral substrates.

B. BenzP* vs. Market Alternatives
Why choose BenzP* over DuPhos or BINAP?
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Parameter
BenzP* (Imamoto
Ligand)

DuPhos (Burk
Ligand)

BINAP (Noyori
Ligand)

Chirality Source
P-Stereogenic (t-

Bu/Me)

C-Stereogenic

(Phospholane)
Axial Chirality (Biaryl)

Air Stability High (Solid state)
Moderate to Low

(Oxidizes)
High

Backbone Rigidity Very High (Benzene) High (Ethylene) Flexible (Binaphthyl)

Best Substrates -dehydroamino acids,

Enamides
-dehydroamino acids

Ketones, Allylic

Alcohols

TOF (Turnover Freq) Up to 10,000 ~5,000 Variable

Expert Insight: BenzP* is often superior to DuPhos for

-dehydroamino acids due to the tighter bite angle and extreme rigidity of the benzene
backbone, which prevents catalyst "breathing" that can erode enantioselectivity.

Experimental Protocol: Asymmetric Hydrogenation
Objective: Synthesis of N-acetyl-phenylalanine methyl ester (Standard Benchmark). Safety:

Hydrogen gas is highly flammable. High-pressure vessels must be rated.

Materials
Ligand: (S,S)-BenzP* or (R,R)-BenzP* (1.1 equiv relative to Rh).

Precursor: [Rh(cod)₂]BF₄ (Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate).

Solvent: Degassed Methanol (MeOH).

Substrate: Methyl 2-acetamidoacrylate.

Step-by-Step Workflow
Catalyst Formation (In Glovebox/Schlenk Line):
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Dissolve [Rh(cod)₂]BF₄ (4.1 mg, 0.01 mmol) in 2 mL degassed MeOH.

Add (S,S)-BenzP* (3.4 mg, 0.011 mmol) dissolved in 1 mL MeOH.

Observation: Solution turns from orange to reddish-orange. Stir for 15 mins.

Chemistry: The cyclooctadiene (cod) ligands are displaced by BenzP*.

Substrate Loading:

Add substrate (1.0 mmol, S/C = 100) to the catalyst solution.

Transfer solution to a stainless steel autoclave or glass pressure reactor.

Hydrogenation:

Purge the vessel 3 times with H₂ (pressurize to 5 bar, vent).

Pressurize to 3 atm (approx 45 psi).

Stir vigorously at Room Temperature (25°C) for 1-3 hours.

Workup & Analysis:

Vent H₂ carefully. Concentrated the solvent in vacuo.

Conversion Check: ¹H NMR (Check disappearance of olefinic protons).

Enantiomeric Excess (ee): Chiral HPLC (Daicel Chiralcel OD-H column, Hexane/IPA

90:10).

Catalytic Cycle Visualization
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Figure 2: The Rh(I)/Rh(III) catalytic cycle. The enantioselectivity is determined during the

Oxidative Addition/Migratory Insertion steps, controlled by the BenzP quadrant blocking.*

Performance Data (Benchmark)
The following data illustrates the performance of BenzP* in the hydrogenation of

-dehydroamino acids (e.g., MAC - Methyl acetamidocinnamate).
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Ligand Substrate
H₂
Pressure

Time
Conversi
on

ee (%) Config

(S,S)-

BenzP
(Z)-MAC 1 atm 1 h >99% 99.6% (S)

(R,R)-

BenzP
(Z)-MAC 1 atm 1 h >99% 99.5% (R)

(S,S)-Me-

DuPhos
(Z)-MAC 2 atm 2 h >99% 99.0% (S)

Note: BenzP typically achieves similar ee at lower pressures or faster rates due to the electron-

rich nature of the alkyl-phosphine groups.*

Troubleshooting & Optimization
Low Conversion?

Oxygen Poisoning: Phosphines are sensitive. While BenzP* is air-stable as a solid, the

Rh-complex is sensitive in solution. Ensure rigorous degassing.

Substrate Purity: Trace halides or sulfur in the substrate can poison Rhodium.

Recrystallize the substrate.

Low ee?

Pressure Effect: Unlike Ru-BINAP, Rh-BenzP* hydrogenations often give higher ee at

lower H₂ pressures. If ee is low at 10 bar, try 1 bar.

Solvent: Methanol is standard. If solubility is an issue, try MeOH/DCM mixtures. Avoid

strongly coordinating solvents (DMSO, MeCN) which compete with the substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com
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